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Compound of Interest

Compound Name: 4-Methyl-1,3-dioxolane

Cat. No.: B094731 Get Quote

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of specific dioxolane derivatives

as fragrance ingredients. A critical distinction is made between 4-Methyl-1,3-dioxolane (CAS

1072-47-5) and the commercially significant fragrance ingredient Methyl Dioxolan (Ethyl 2-(2-

methyl-1,3-dioxolan-2-yl)acetate, CAS 6413-10-1), also known as Fructone or Apple Ketal.

While both are structurally related, their applications in the fragrance industry are distinctly

different.

4-Methyl-1,3-dioxolane (CAS 1072-47-5): A Note on
Fragrance Application
Extensive literature review indicates that 4-Methyl-1,3-dioxolane is not commonly utilized as a

fragrance ingredient. Its primary applications appear to be in other chemical sectors. For

instance, it has been investigated for its role as a monooxygenase inhibitor and for its

anticholinergic properties in pharmaceutical research.[1] Olfactory characterization of closely

related compounds, such as 2-ethyl-4-methyl-1,3-dioxolane, has identified them as having a

"medicinal sweet or sickening sweet smell," suggesting that not all simple dioxolane derivatives

possess desirable fragrance profiles.[2]

Researchers and formulators should exercise caution and conduct thorough sensory

evaluations before considering 4-Methyl-1,3-dioxolane for fragrance applications.

Physicochemical Properties of 4-Methyl-1,3-dioxolane:
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Property Value

Molecular Formula C₄H₈O₂

Molecular Weight 88.11 g/mol

CAS Number 1072-47-5

Appearance Colorless liquid

Boiling Point 84 °C at 745 mm Hg

Density 0.983 g/mL at 25 °C

Flash Point -2 °C (28 °F)

Refractive Index n20/D 1.398

Source: PubChem, ChemicalBook[1][3]

Methyl Dioxolan (Ethyl 2-(2-methyl-1,3-dioxolan-2-
yl)acetate, CAS 6413-10-1): A Key Fragrance
Ingredient
Methyl Dioxolan, also known by trade names such as Fructone and Apple Ketal, is a widely

used synthetic aroma chemical valued for its versatile and appealing scent profile.[4][5]

Olfactory Profile and Applications
Methyl Dioxolan is characterized by a multi-faceted scent profile, making it a valuable

component in a wide range of fragrance creations.

Scent Profile: Primarily described as a fruity, green apple, and jasmine-like scent with sweet,

woody undertones reminiscent of sweet pine.[5][6] It can also possess subtle melon-like

facets that add brightness to a fragrance.[6]

Applications: Its versatility allows for its incorporation into numerous product categories,

including:
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Fine Fragrances

Soaps and Detergents

Toiletries (Shampoos, Lotions, Creams)[6][7]

Fabric Care Products (Fabric Softeners)[6]

It is particularly effective in fruity-floral accords, where it enhances freshness and modernity.[6]

Quantitative Data for Methyl Dioxolan:

Parameter Value

CAS Number 6413-10-1

Molecular Formula C₈H₁₄O₄

Molecular Weight 174.20 g/mol

Appearance Colorless to pale yellow liquid

Flash Point 92 °C

Vapor Pressure 18.10 Pa at 25 °C

CLogP 1.30

Typical Use Level < 20% in fragrance formulations

Tenacity on Blotter > 12 hours

Source: Takasago International Corporation, Galbora[8][9]

Performance and Stability in Formulations
One of the key advantages of Methyl Dioxolan is its performance in various product bases,

contributing to both the longevity and diffusion of the fragrance.[6]

Stability Profile of Methyl Dioxolan:
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Application pH Stability

Fine Fragrance - Good

Fabric Softener 3 Good

Antiperspirants 3.5 Poor

Toiletry Applications 6 Good

Liquid Detergent 9 Fair

Soap 10 Fair

Powder Detergent 11 Poor

Bleach 14 Poor

Source: Takasago International Corporation, Galbora[8][9]

Substantivity (Adherence to a Surface):

Surface Substantivity

Skin Poor

Dry Fabric Poor

Wet Fabric Good

Hair Poor

Source: Takasago International Corporation, Galbora[8][9]

Experimental Protocols
Objective: To characterize the scent profile of Methyl Dioxolan.

Materials:

Methyl Dioxolan (≥99% purity)
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Ethanol (perfumer's grade)

Glass beakers

Pipettes

Fragrance blotters (smelling strips)

Procedure:

Prepare a 10% dilution of Methyl Dioxolan in ethanol.

Dip a fragrance blotter into the solution, ensuring it is saturated but not dripping.

Wave the blotter a few inches from the nose and inhale gently.

Record the initial scent impressions (top notes).

Allow the blotter to air for several minutes and re-evaluate to determine the heart notes.

Continue to evaluate the blotter periodically over several hours to assess the base notes and

tenacity.

Document all olfactory descriptors (e.g., fruity, green apple, jasmine, sweet, woody).

Objective: To evaluate the stability of Methyl Dioxolan in a high pH liquid detergent.

Materials:

Methyl Dioxolan

Unfragranced liquid detergent base (pH 9)

Glass storage bottles

Incubator or oven set to 40°C

Gas Chromatography-Mass Spectrometry (GC-MS) equipment
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Procedure:

Prepare a 1% solution of Methyl Dioxolan in the liquid detergent base.

Store a control sample at room temperature in the dark.

Place a test sample in the incubator at 40°C for 4 weeks to simulate accelerated aging.

At weekly intervals, take an aliquot from both the control and test samples.

Extract the fragrance from the detergent base using an appropriate solvent (e.g., hexane).

Analyze the extract using GC-MS to quantify the concentration of Methyl Dioxolan.

Compare the concentration of Methyl Dioxolan in the aged sample to the control to

determine the percentage of degradation.

Conduct an olfactory evaluation of the aged detergent to assess any changes in the scent

profile.

Visualization of Experimental Workflow and Logical
Relationships
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Protocol 1: Olfactory Profile Evaluation Protocol 2: Stability Assessment

Start: Obtain Methyl Dioxolan

Prepare 10% Dilution in Ethanol

Dip Fragrance Blotter

Evaluate Top Notes

Evaluate Heart Notes (after minutes)

Evaluate Base Notes (after hours)

Record Olfactory Descriptors

End: Profile Characterized

Start: Obtain Unfragranced Base

Prepare 1% Fragranced Detergent

Store Control (RT) & Test (40°C) Samples

Weekly Sampling (4 weeks)

Solvent Extraction

Olfactory Evaluation of Aged SampleGC-MS Analysis

Compare Aged vs. Control

End: Stability Determined

Click to download full resolution via product page

Caption: Workflow for the olfactory and stability evaluation of a fragrance ingredient.
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Caption: Logical relationships influencing the application of a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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